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Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

variability in checkerboard assays utilizing the efflux pump inhibitor BDM88855.

Frequently Asked Questions (FAQs)
Q1: What is BDM88855 and what is its mechanism of action?

BDM88855 is a pyridylpiperazine-based allosteric inhibitor of the AcrB protein, a component of

the AcrAB-TolC multidrug efflux pump in Gram-negative bacteria.[1] Unlike competitive

inhibitors that bind to the substrate-binding pocket, BDM88855 binds to a novel allosteric site

within the transmembrane domain of the AcrB L protomer.[2][3] This binding event is thought to

disrupt the functional catalytic cycle of the pump, preventing the efflux of antibiotics and thereby

increasing their intracellular concentration and efficacy.[2]

Q2: What is a checkerboard assay and why is it used with BDM88855?

A checkerboard assay is a common in vitro method used to assess the interaction between two

compounds, such as an antibiotic and an efflux pump inhibitor like BDM88855.[4][5][6] The

assay is performed in a microtiter plate where serial dilutions of both compounds are combined
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in a grid-like pattern.[6] This allows for the determination of the fractional inhibitory

concentration (FIC) index, which quantifies the nature of the interaction (synergy, additivity, or

antagonism).[7] When used with BDM88855, the checkerboard assay can determine the extent

to which this inhibitor potentiates the activity of a given antibiotic against a specific bacterial

strain.[4]

Q3: What are the typical causes of variability in checkerboard assays?

Variability in checkerboard assays can arise from several factors, including:

Pipetting Errors: Inaccurate or inconsistent pipetting during the preparation of serial dilutions

can lead to significant concentration errors.

Edge Effects: Evaporation from the outer wells of the microtiter plate can concentrate the

media and compounds, affecting bacterial growth.

Inconsistent Inoculum Density: Variation in the starting bacterial concentration can lead to

inconsistent growth and MIC values.

Compound Solubility and Stability: Precipitation of BDM88855 or the antibiotic, especially at

higher concentrations, can affect the results.

Subjective Interpretation of Growth: Visual determination of the minimum inhibitory

concentration (MIC) can be subjective.

Contamination: Microbial contamination can interfere with the growth of the test organism.

Troubleshooting Guides
This section addresses specific issues that may arise during your BDM88855 checkerboard

experiments.

Issue 1: High Variability in FIC Index Across Replicates
Question: I am observing significant differences in the Fractional Inhibitory Concentration (FIC)

index for the same BDM88855-antibiotic combination across my replicate plates. What could

be the cause?
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Possible Causes and Solutions:

Potential Cause Troubleshooting Recommendation

Inaccurate Pipetting

- Calibrate your pipettes regularly.- Use reverse

pipetting techniques for viscous solutions.-

Ensure thorough mixing at each dilution step.-

Consider using automated liquid handlers for

improved precision.

Edge Effects

- Fill the perimeter wells of the 96-well plate with

sterile water or media to create a humidity

barrier.- Avoid using the outer wells for

experimental data.

Inconsistent Inoculum

- Prepare a fresh bacterial inoculum for each

experiment and standardize it to a 0.5

McFarland standard.- Use a spectrophotometer

to verify the optical density (OD) of the bacterial

suspension before inoculation.

Compound Precipitation

- Visually inspect the wells for any signs of

precipitation, especially at the highest

concentrations.- If precipitation is observed,

consider preparing fresh stock solutions or

adjusting the solvent.

Issue 2: No Synergistic Effect Observed with BDM88855
Question: I am not observing the expected synergistic effect between BDM88855 and my

antibiotic of interest. Why might this be happening?

Possible Causes and Solutions:
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Potential Cause Troubleshooting Recommendation

Bacterial Strain

- Confirm that the bacterial strain you are using

expresses the AcrAB-TolC efflux pump. The

potentiation effect of BDM88855 will not be

observed in strains lacking this pump, such as

ΔacrB mutants.[8]

Antibiotic is not a Substrate

- Verify that the antibiotic you are testing is a

known substrate of the AcrAB-TolC efflux pump.

BDM88855 will not potentiate the activity of non-

substrate antibiotics.[8]

Incorrect Concentration Range

- Ensure that the concentration ranges for both

BDM88855 and the antibiotic are appropriate.

The synergistic effect may only be apparent

within a specific concentration window.

Suboptimal Assay Conditions

- Optimize incubation time and temperature as

these can influence bacterial growth and

compound activity.

Issue 3: Inconsistent Bacterial Growth Across the Plate
Question: I am seeing inconsistent or patchy bacterial growth in my control wells and across

the plate. What could be causing this?

Possible Causes and Solutions:
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Potential Cause Troubleshooting Recommendation

Improper Inoculum Preparation

- Ensure the bacterial suspension is

homogenous and free of clumps before

inoculation. Vortex the suspension gently before

adding it to the plate.

Uneven Temperature Distribution

- Ensure the incubator provides uniform

temperature distribution. Avoid stacking plates,

as this can lead to temperature gradients.

Contamination

- Use sterile techniques throughout the entire

procedure. Check the sterility of your media and

reagents.

Experimental Protocols
Key Experiment: BDM88855 Checkerboard Assay
This protocol provides a general framework for performing a checkerboard assay with

BDM88855. Optimization may be required for specific bacterial strains and antibiotics.

Materials:

BDM88855

Antibiotic of interest

Appropriate bacterial strain (e.g., E. coli BW25113)

Mueller-Hinton Broth (MHB) or other suitable growth medium

Sterile 96-well microtiter plates

Spectrophotometer

Incubator

Methodology:
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Prepare Stock Solutions:

Prepare a high-concentration stock solution of BDM88855 and the antibiotic in a suitable

solvent (e.g., DMSO).

Prepare intermediate stock solutions of both compounds in the assay medium at 2x the

highest concentration to be tested.

Prepare the Checkerboard Plate:

Add 50 µL of assay medium to all wells of a 96-well plate.

In the first column, add 50 µL of the 2x BDM88855 intermediate stock solution to the wells

in rows A-G.

Perform serial 2-fold dilutions of BDM88855 by transferring 50 µL from column 1 to column

2, and so on, down to column 10. Discard 50 µL from column 10. Column 11 will serve as

the antibiotic-only control. Column 12 will be the growth control.

In the first row, add 50 µL of the 2x antibiotic intermediate stock solution to the wells in

columns 1-10.

Perform serial 2-fold dilutions of the antibiotic by transferring 50 µL from row A to row B,

and so on, down to row G. Discard 50 µL from row G. Row H will serve as the BDM88855-

only control.

Inoculum Preparation and Inoculation:

Grow the bacterial strain to the mid-logarithmic phase.

Adjust the bacterial suspension to a 0.5 McFarland standard in the assay medium.

Dilute the standardized suspension to achieve a final concentration of approximately 5 x

10^5 CFU/mL in each well.

Add 100 µL of the final bacterial inoculum to all wells except the sterility control wells.

Incubation:
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Cover the plate and incubate at 37°C for 18-24 hours.

Data Analysis:

Determine the MIC of each compound alone and in combination by visual inspection or by

measuring the optical density at 600 nm (OD600) with a plate reader. The MIC is the

lowest concentration that inhibits visible growth.

Calculate the FIC for each well showing no growth:

FIC of BDM88855 = (MIC of BDM88855 in combination) / (MIC of BDM88855 alone)

FIC of Antibiotic = (MIC of Antibiotic in combination) / (MIC of Antibiotic alone)

Calculate the FIC Index (FICI) for each well: FICI = FIC of BDM88855 + FIC of Antibiotic

Interpret the results:

Synergy: FICI ≤ 0.5

Additivity: 0.5 < FICI ≤ 4

Antagonism: FICI > 4

Visualizations
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Caption: Mechanism of action of BDM88855 on the AcrAB-TolC efflux pump.
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Caption: General workflow for a checkerboard assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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